Cas no 120003-83-0 (Omeprazole Acid Methyl Ester)

Omeprazole Acid Methyl Ester is a key intermediate in the synthesis of omeprazole, a widely used proton pump inhibitor (PPI). This compound is characterized by its high purity and stability, making it suitable for pharmaceutical manufacturing processes. Its methyl ester moiety enhances solubility and reactivity, facilitating efficient downstream transformations. The product is rigorously tested to meet industry standards, ensuring consistency in batch-to-batch performance. Its role as a precursor in omeprazole production underscores its importance in the synthesis of therapeutics for acid-related disorders. Proper handling and storage under controlled conditions are recommended to maintain its integrity.

Omeprazole Acid Methyl Ester structure

Product Name:Omeprazole Acid Methyl Ester

CAS No:120003-83-0

MF:C₁₈H₁₉N₃O₅S

MW:389.425563097

CID:1062929

Update Time:2025-06-06

Omeprazole Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Omeprazole Acid Methyl Ester
- 2-[(4-METHOXY-5-METHOXYCARBONYL-3-METHYL-2-PYRIDINYL)-METHYLSULFINYL]-5-METHOXYBENZIMIDAZOLE
- Omeprazole Acid Meth
- methyl 4-methoxy-6-[(6-methoxy-1H-benzimidazol-2-yl)sulfinylmethyl]-5-methylpyridine-3-carboxylate
- 4-Methoxy-6-[[(5-Methoxy-1H-benziMidazol-2-yl)sulfinyl]Methyl]-5-Methyl-3-pyridinecarboxylic Acid Methyl Ester
- Inchi： 1S/C18H19N3O5S/c1-10-15(19-8-12(16(10)25-3)17(22)26-4)9-27(23)18-20-13-6-5-11(24-2)7-14(13)21-18/h5-8H,9H2,1-4H3,(H,20,21)
- InChI Key： PSGWLKSVKMHJHJ-UHFFFAOYSA-N
- SMILES： S(C1=NC2C=CC(=CC=2N1)OC)(CC1C(C)=C(C(C(=O)OC)=CN=1)OC)=O

Computed Properties

Exact Mass: 389.10500

Experimental Properties

PSA: 122.61000
LogP: 3.24360

Omeprazole Acid Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	O635035-0.5mg	Omeprazole Acid Methyl Ester	120003-83-0	0.5mg	$ 165.00	2023-02-02
TRC	O635035-1mg	Omeprazole Acid Methyl Ester	120003-83-0	1mg	$345.00	2023-05-17
TRC	O635035-2mg	Omeprazole Acid Methyl Ester	120003-83-0	2mg	$666.00	2023-05-17
TRC	O635035-5mg	Omeprazole Acid Methyl Ester	120003-83-0	5mg	$1487.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-471259-0.5 mg	Omeprazole Acid Methyl Ester,	120003-83-0	0.5 mg	￥2,708.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-471259-0.5mg	Omeprazole Acid Methyl Ester,	120003-83-0	0.5mg	￥2708.00	2023-09-05
TRC	O635035-.5mg	Omeprazole Acid Methyl Ester	120003-83-0	5mg	$190.00	2023-05-17